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Compound of Interest

Compound Name: 4-Decyn-1-ol

Cat. No.: B3056125

Essential Safety and Handling Guide for 4-Decyn-1-
ol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Decyn-1-ol in a laboratory environment. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Physicochemical Properties of 4-Decyn-1-ol

A summary of the key physical and chemical properties of 4-Decyn-1-ol is presented below.
This information is critical for understanding its behavior and potential hazards.

Property Value

Molecular Formula C10H180[1]

Molar Mass 154.25 g/mol [2][3]

CAS Number 69222-06-6[2][3][4][5]

Melting Point 1.9°C (estimate)[1][4]

Boiling Point 247.64°C (rough estimate)[1][4]
Density 0.8568 g/cm?3 (estimate)[1][4]
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Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 4-Decyn-1-ol is not readily available, the
following PPE recommendations are based on general best practices for handling similar
organic alcohols and alkynes in a laboratory setting. A thorough risk assessment should be
conducted for any specific experimental procedure.

PPE Category Minimum Recommendation

Chemical-resistant gloves (e.g., Nitrile,
Hand Protection Neoprene). Inspect gloves for integrity before

each use.

Chemical splash goggles. A face shield should
Eye Protection be used when there is a significant risk of

splashing.

Laboratory coat. For larger quantities or
Skin and Body Protection increased risk of exposure, a chemical-resistant

apron or suit is recommended.

Use in a well-ventilated area, preferably within a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ] ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following
step-by-step guidance outlines the procedures for working with 4-Decyn-1-ol.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Decyn-1-ol,
from preparation to disposal.

Caption: Workflow for Safe Handling of 4-Decyn-1-ol

Handling and Storage Procedures
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e Pre-Handling:

o

Conduct a thorough risk assessment for the planned experiment.

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Select and inspect all necessary PPE.

[e]

Locate the nearest safety shower and eyewash station.

o

Have a spill kit rated for flammable liquids readily accessible.
e Handling:
o Perform all manipulations of 4-Decyn-1-ol within a certified chemical fume hood.

o Ground all equipment to prevent static discharge, as the flammability of this compound is
unknown but should be assumed.

o Avoid contact with skin and eyes.
o Avoid inhalation of any vapors.
o Keep away from sources of ignition.
e Storage:
o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

o Small Spills:

o Evacuate non-essential personnel from the immediate area.
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o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:

o Evacuate the laboratory immediately.

o Activate the fire alarm if there is a risk of fire.

o Contact your institution's emergency response team.

o First Aid:

o

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

» All waste containing 4-Decyn-1-ol must be considered hazardous waste.
o Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.
e Do not mix with incompatible waste streams.

» Dispose of the chemical waste through your institution's hazardous waste management
program, following all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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